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Introduction

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth,
proliferation, and survival, and its aberrant activation is a frequent driver of tumorigenesis.[1][2]
[3] Activating mutations in the PIK3CA gene, which encodes the p110a catalytic subunit of
PI3K, are among the most common genetic alterations in human cancers.[1][4] While
conventional PI3Ka inhibitors have shown clinical efficacy, their use is often limited by
significant side effects, most notably hyperglycemia, stemming from their interference with
insulin signaling.[5][6]

BBO-10203 is a first-in-class, orally bioavailable small molecule that represents a novel
approach to targeting the PI3Ka pathway.[5][7] Instead of inhibiting the kinase activity of PI3Ka,
BBO0-10203 is a "RAS:PI3Ka breaker" that selectively and covalently binds to Cysteine 242
(Cys242) within the RAS-binding domain (RBD) of p110a.[5][7][8] This uniqgue mechanism
disrupts the interaction between PI3Ka and RAS isoforms (K-RAS, H-RAS, and N-RAS),
thereby inhibiting RAS-mediated activation of the PI3Ka pathway.[7][9][10] A key advantage of
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this approach is the preservation of insulin-regulated glucose metabolism, potentially mitigating
the metabolic adverse effects seen with traditional PI3Ka inhibitors.[5][7][10]

These application notes provide a summary of the preclinical data for BBO-10203 in PIK3CA
mutant and other relevant cancer models, along with detailed protocols for key experimental
procedures.

Data Presentation
In Vitro Efficacy of BBO-10203
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Caption: The PI3K/AKT/mTOR signaling pathway, often activated by RAS.
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Caption: Mechanism of BBO-10203 action on the RAS-PI3Ka interaction.
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Caption: General workflow for in vivo efficacy studies of BBO-10203.
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Experimental Protocols
Protocol 1: In Vitro Cell Viability Assay (e.g., using
CellTiter-Glo®)

Objective: To determine the effect of BBO-10203 on the viability of PIK3CA mutant cancer
cells.

Materials:

PIK3CA mutant cancer cell line (e.g., MCF7, BT-474)
Complete cell culture medium (e.g., DMEM with 10% FBS)
BBO-10203 stock solution (e.g., 10 mM in DMSO)

96-well clear bottom, white-walled plates

CellTiter-Glo® Luminescent Cell Viability Assay kit
Luminometer

Procedure:

Cell Seeding: a. Trypsinize and count cells. b. Seed cells in a 96-well plate at a density of
2,000-5,000 cells per well in 100 pL of complete medium. c. Incubate overnight at 37°C, 5%
CO: to allow for cell attachment.

Drug Treatment: a. Prepare a serial dilution of BBO-10203 in complete medium. A typical
concentration range would be from 1 nM to 10 uM. Include a vehicle control (DMSO) at the
same final concentration as the highest drug concentration. b. Remove the medium from the
wells and add 100 pL of the prepared drug dilutions or vehicle control. c. Incubate the plate
for 72 hours at 37°C, 5% COs..

Viability Measurement: a. Equilibrate the plate and the CellTiter-Glo® reagent to room
temperature. b. Add 100 pL of CellTiter-Glo® reagent to each well. c. Mix contents for 2
minutes on an orbital shaker to induce cell lysis. d. Incubate at room temperature for 10
minutes to stabilize the luminescent signal. e. Measure luminescence using a luminometer.
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» Data Analysis: a. Normalize the luminescence readings of the treated wells to the vehicle
control wells. b. Plot the normalized values against the log of the drug concentration and fit a
dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for pAKT Inhibition

Objective: To assess the inhibition of PI3Ka signaling by BBO-10203 through measurement of
phosphorylated AKT (pAKT) levels.

Materials:

» PIK3CA mutant cancer cells

e 6-well plates

- BBO-10203

o RIPA lysis buffer with protease and phosphatase inhibitors
o BCA Protein Assay Kit

o SDS-PAGE gels

 PVDF membrane

o Primary antibodies: anti-pAKT (Ser473), anti-total AKT, anti-GAPDH (or other loading control)
o HRP-conjugated secondary antibody

e Enhanced chemiluminescence (ECL) substrate

e Imaging system

Procedure:

o Cell Treatment and Lysis: a. Seed cells in 6-well plates and grow to 70-80% confluency. b.
Treat cells with various concentrations of BBO-10203 or vehicle (DMSO) for a specified time
(e.g., 2, 6, or 24 hours). c. Wash cells with ice-cold PBS and lyse with 100-200 pL of ice-cold
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RIPA buffer. d. Scrape the cells and transfer the lysate to a microfuge tube. Incubate on ice
for 30 minutes. e. Centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant.

o Protein Quantification: a. Determine the protein concentration of each lysate using a BCA
assay according to the manufacturer's instructions.

o Western Blotting: a. Normalize protein amounts for all samples (e.g., 20-30 pg per lane) and
prepare them with Laemmli buffer. b. Separate proteins by SDS-PAGE and transfer them to
a PVDF membrane. c. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour
at room temperature. d. Incubate the membrane with primary antibodies (e.g., anti-pAKT,
1:1000 dilution) overnight at 4°C. e. Wash the membrane three times with TBST. f. Incubate
with HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the
membrane three times with TBST.

o Detection and Analysis: a. Apply ECL substrate to the membrane and detect the signal using
an imaging system. b. Strip the membrane and re-probe for total AKT and a loading control
(e.g., GAPDH). c. Quantify band intensities and normalize the pAKT signal to total AKT and
the loading control.

Protocol 3: In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of BBO-10203 in a PIK3CA mutant cancer
xenograft model.

Materials:

PIK3CA mutant cancer cell line (e.g., KYSE-410, BT-474)

Immunocompromised mice (e.g., female athymic nude mice, 6-8 weeks old)

Matrigel (optional)

BBO0-10203 formulation for oral gavage

Vehicle control

Calipers
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¢ Animal balance
Procedure:

o Tumor Implantation: a. Harvest cancer cells and resuspend them in sterile PBS, potentially
mixed 1:1 with Matrigel, at a concentration of 5-10 x 107 cells/mL. b. Subcutaneously inject
100 pL of the cell suspension into the flank of each mouse.

e Tumor Growth and Randomization: a. Monitor tumor growth by measuring tumor dimensions
with calipers two to three times per week. Calculate tumor volume using the formula: (Length
x Width2)/2. b. When tumors reach an average volume of 150-200 mms3, randomize the mice
into treatment groups (e.g., n=8-10 mice per group).[12]

o Drug Administration: a. Prepare the BBO-10203 formulation and vehicle control. b.
Administer BBO-10203 (e.g., 30 mg/kg) or vehicle to the respective groups via oral gavage
once daily. c. Monitor the body weight of the mice as an indicator of toxicity.

» Efficacy Assessment: a. Continue to measure tumor volumes throughout the study. b. At the
end of the study (e.g., after 21-28 days or when tumors in the control group reach a
predetermined size), euthanize the mice. c. Excise the tumors, weigh them, and optionally
process them for pharmacodynamic analysis (e.g., western blot for pAKT).

o Data Analysis: a. Calculate the Tumor Growth Inhibition (TGI) using the formula: TGl (%) = [1
- (AT/AC)] x 100, where AT is the change in mean tumor volume of the treated group and AC
is the change in mean tumor volume of the control group. b. Statistically analyze the
differences in tumor volume and weight between the treated and control groups.

Protocol 4: Oral Glucose Tolerance Test (OGTT) in Mice

Objective: To assess the effect of BBO-10203 on glucose homeostasis.
Materials:

e Tumor-bearing or non-tumor-bearing mice

« BBO-10203

e Glucose solution (e.g., 2 g/kg)
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Handheld glucometer and test strips

Procedure:

Dosing and Fasting: a. Administer a single oral dose of BBO-10203 or vehicle to the mice.
Doses can be therapeutic (e.g., 30 mg/kg) and supra-therapeutic (e.g., 100 mg/kg) to assess
for dose-limiting toxicity.[8][11] b. After drug administration, fast the mice for a specified
period (e.g., 6 hours), with free access to water.

Glucose Challenge: a. At the end of the fasting period, measure the baseline blood glucose
level (t=0) from the tail vein. b. Administer an oral bolus of glucose solution.

Blood Glucose Monitoring: a. Measure blood glucose levels at multiple time points after the
glucose challenge (e.g., 15, 30, 60, and 120 minutes).

Data Analysis: a. Plot the mean blood glucose concentration over time for each treatment
group. b. Calculate the area under the curve (AUC) for the glucose excursion and compare
the values between the BBO-10203-treated and vehicle-treated groups to determine if there
IS a significant impact on glucose tolerance. Preclinical studies have shown that BBO-10203
does not induce hyperglycemia or hyperinsulinemia.[7]
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7. Precise regulation of RAS-Mediated PI3Ka activation: therapeutic potential of BBO-10203
in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

» 8. BBOT develops selective PI3Ka inhibitor BBO-10203 with both anti-tumor and metabolic
safety - Longbridge [longbridge.com]
e 9. bbotx.com [bbotx.com]

e 10. BBO-10203 inhibits tumor growth without inducing hyperglycemia by blocking RAS-
PI3Ka interaction - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. BBO-10203 inhibits RAS-driven PI3Ka activity in tumor cells without changes in glucose
metabolism | BioWorld [bioworld.com]

e 12. bbotx.com [bbotx.com]

» To cite this document: BenchChem. [Application Notes and Protocols: BBO-10203 Treatment
in PIK3CA Mutant Cancer Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541566/docs#application-notes-and-protocols-
bbo-10203-treatment-in-pik3ca-mutant-cancer-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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